2-Amino-4-methylbenzamide

• IUPAC Name: 2-amino-4-methylbenzamide
• InChI: InChI=1S/C8H10N2O/c1-5-2-3-6(8(10)11)7(9)4-5/h2-4H,9H2,1H3,(H2,10,11)
• InChI Key: RUHKZVAPXHIWJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N)N
• Molecular Formula: C8H10N2O
• DSSTOX Substance ID: DTXSID60384257
• Molecular Weight: 150.18 g/mol
• CAS RN: 39549-79-6

Description

2-Amino-4-methylbenzamide is a chemical compound with the empirical formula C8H10N2O. It has a molecular weight of 150.18.

Molecular Structure Analysis

The molecular structure of 2-Amino-4-methylbenzamide consists of a benzene ring substituted with an amide group (C(N)=O) and an amino group (N) at the 2nd and 4th positions, respectively. There is also a methyl group (CH3) attached to the benzene ring.

Physical And Chemical Properties Analysis

2-Amino-4-methylbenzamide is a solid compound. Unfortunately, specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Antibacterial Activity

One of the applications of 2-Amino-4-methylbenzamide is in the field of antibacterial research. .

Antioxidant Activity

Additionally, derivatives of 2-Amino-4-methylbenzamide have been characterized for their antioxidant activities. .

Anticancer Activity

Another promising application is in anticancer research. New derivatives containing 2-Amino-4-methylbenzamide have been synthesized and evaluated for their in vitro and in silico anticancer activities. .

Synthesis of Benzaldehyde Derivatives

In synthetic chemistry, 2-Amino-4-methylbenzamide has been used in the dehydrogenative conversion of benzaldehydes to produce various benzaldehyde derivatives. .

Safety and Hazards

While specific safety data for 2-Amino-4-methylbenzamide was not found, benzamides can be harmful if swallowed, in contact with skin, or if inhaled. They can also cause serious eye damage. Therefore, it’s important to handle this compound with appropriate safety measures.

Mechanism of Action

Target of Action

The primary target of 2-Amino-4-methylbenzamide is Histone Deacetylase (HDAC) . HDACs are a class of enzymes that remove acetyl groups from an ε-N-acetyl lysine amino acid on a histone, allowing the histones to wrap the DNA more tightly. This is important in the regulation of gene expression.

Biochemical Pathways

The compound affects the gene expression pathway by inhibiting HDACs . This results in increased acetylation of histones, leading to a more relaxed chromatin structure and increased gene expression . The specific genes affected would depend on the cell type and the presence of other regulatory factors.

Result of Action

The result of the action of 2-Amino-4-methylbenzamide is an increase in the expression of certain genes, including the FXN gene in Friedreich’s Ataxia neuronal cells . This could potentially lead to increased production of the frataxin protein, which is deficient in individuals with Friedreich’s Ataxia .

Synthesis routes and methods I

Procedure details

The title compound was prepared following the procedure described in Step 3 of Intermediate-1 using 4-methyl-2-nitrobenzamide (1.60 g, 8.88 mmol), iron powder (2.97 g, 53.33 mmol), and NH4Cl (2.85 g, 53.33 mmol) in EtOH (8 mL) and water (2 mL) to afford 1.2 g of the title product. 1H NMR (300 MHz, DMSO-d6): δ 7.62 (br s, 1H), 7.42 (d, J=7.8 Hz, 1H), 6.93 (br s, 1H), 6.53 (s, 2H), 6.46 (s, 1H), 6.29 (d, J=7.8 Hz, 1H), 2.15 (s, 3H).

Synthesis routes and methods II

Procedure details

2-amino-4-methylbenzonitrile (10 g, 75.7 mmol) was dissolved in ethanol, added with potassium hydroxide (21.2 g, 378 mmol), followed by refluxing for 8 hours. The reaction mixture was cooled to room temperature, concentrated under reduced pressure, and dissolved in ethyl acetate. The organic layer formed was washed with a saturated aqueous solution of sodium bicarbonate and brine. The obtained organic layer is dried over anhydrous sodium sulfate, concentrated under reduced pressure, and recrystallized from ethanol to obtain the title compound (4.9 g, 43%).